Ac-Nle-Pro-Nle-Asp-AMC

• CAS No.: 355140-49-7
• Product Name: Ac-Nle-Pro-Nle-Asp-AMC
• Molecular Formula: C33H45N5O9
• Molecular Weight: 655.749
• IUPAC Name: (3S)-3-[[(2S)-2-[[(2S)-1-[(2S)-2-acetamidohexanoyl]pyrrolidine-2-carbonyl]amino]hexanoyl]amino]-4-[(4-methyl-2-oxochromen-7-yl)amino]-4-oxobutanoic acid
• Standard InChI: InChI=1S/C33H45N5O9/c1-5-7-10-23(36-32(45)26-12-9-15-38(26)33(46)24(11-8-6-2)34-20(4)39)30(43)37-25(18-28(40)41)31(44)35-21-13-14-22-19(3)16-29(42)47-27(22)17-21/h13-14,16-17,23-26H,5-12,15,18H2,1-4H3,(H,34,39)(H,35,44)(H,36,45)(H,37,43)(H,40,41)/t23-,24-,25-,26-/m0/s1
• Standard InChIKey: WPTAROWBMZVECB-CQJMVLFOSA-N
• SMILES: CCCCC(C(=O)NC(CC(=O)O)C(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C)NC(=O)C3CCCN3C(=O)C(CCCC)NC(=O)C
• Description: Ac-Nle-Pro-Nle-Asp-AMC is a substrate for proteasomes that is cleaved by the caspase-like site, also known as postglutamyl peptide hydrolase (PGPH), with specific activities of 113 and 6.6 nmol/min/mg by the 26S (rabbit muscle) and 20S (yeast) proteasomes, respectively. Caspase-like activity can be quantified by fluorescent detection of free AMC (also known as 7-amino-4-methylcoumarin), which is excited at 340-360 nm and emits at 440-460 nm. Ac-Nle-Pro-Nle-Asp-AMC inhibits the chymotrypsin-like activity of the proteasome allosterically when bound to the caspase-like site. It has been used to determine L-DOPA’s (Item No. 13248) effects on protein turnover rates.
• Synonyms: Ac-Nle-Pro-Nle-Asp-7-amido-4-Methylcoumarin;Ac-nLPnLD-AMC
• Reference: 1.Kisselev, A.F.,Garcia-Calvo, M.,Overkleeft, H.S., et al. The caspase-like sites of proteasomes, their substrate specificity, new inhibitors and substrates, and allosteric interactions with the trypsin-like sites. The Journal of Biological Chemisty 278(3
• PubChem Compound: 131698166
• Last Modified: Nov 02 2021